Cas no 713485-83-7 ((2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide)

• Product Name: (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide
• CAS No: 713485-83-7
• CID: 4655648
• PubChem ID: 22691188
• Update Time: 2025-07-19

(2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide

(2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide (CAS No. 713485-83-7)

(2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide, also known by its CAS number 713485-83-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a member of the class of amino acid derivatives and is characterized by its unique structural features, which include an amino acid backbone, a phenyl group, and a pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide is composed of a central chiral carbon atom, which imparts enantiomeric specificity to the molecule. The presence of the phenyl group and the pyridine ring provides the compound with distinct electronic and steric properties, making it an attractive candidate for various biological studies. The compound's ability to interact with specific protein targets and its potential as a modulator of biological pathways have been extensively investigated in recent research.

In the context of medicinal chemistry, (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide has shown promise as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, recent research has highlighted its activity as an inhibitor of protein kinases, which are key players in cellular signaling pathways and are often dysregulated in cancer and inflammatory disorders.

The pharmacological profile of (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide has been explored through a series of in vitro and in vivo experiments. In vitro studies have shown that the compound exhibits potent inhibitory effects on several kinases, including EGFR (epidermal growth factor receptor) and Abl (Abelson tyrosine kinase). These findings suggest that it could be a valuable tool for understanding the mechanisms underlying kinase-dependent signaling pathways and for developing targeted therapies.

In addition to its kinase inhibitory properties, (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide has also been evaluated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. The mechanism by which it exerts these effects is thought to involve the modulation of inflammatory cytokines and signaling pathways, making it a potential candidate for the treatment of chronic inflammatory conditions.

The safety profile of (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide has been assessed through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide has been optimized using modern synthetic techniques, ensuring high yields and purity. The enantioselective synthesis of this compound is particularly important due to the significant differences in biological activity between enantiomers. Various methods, including chiral catalysts and resolution techniques, have been employed to achieve high enantiomeric excess (ee) values.

In conclusion, (2S)-2-amino-3-phenyl-N-(pyridin-2-yl)methylpropanamide (CAS No. 713485-83-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its mechanisms of action and clinical applications, contributing to advancements in the fields of medicinal chemistry and drug discovery.